Cas no 1431978-13-0 (1-Benzyl-5-isopropyl-2,2-dimethylpiperazine)

1-Benzyl-5-isopropyl-2,2-dimethylpiperazine structure
1431978-13-0 structure
Product Name:1-Benzyl-5-isopropyl-2,2-dimethylpiperazine
CAS No:1431978-13-0
MF:C16H26N2
MW:246.391044139862
CID:2111730
Update Time:2023-08-04

1-Benzyl-5-isopropyl-2,2-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-5-isopropyl-2,2-dimethylpiperazine
    • WCXJIWVXCBCRIC-UHFFFAOYSA-N
    • 1-Benzyl-5-isopropyl-2,2-dimethyl-piperazine
    • 1-Benzyl-5-isopropyl-2,2-dimethylpiperazine
    • Inchi: 1S/C16H26N2/c1-13(2)15-11-18(16(3,4)12-17-15)10-14-8-6-5-7-9-14/h5-9,13,15,17H,10-12H2,1-4H3
    • InChI Key: WCXJIWVXCBCRIC-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC(C(C)C)NCC1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 15.3
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